Cas no 1479122-60-5 ((6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone)

• Product Name: (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone
• CAS No: 1479122-60-5
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5455768
• PubChem ID: 65953407
• Update Time: 2025-06-08

(6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridine-3-carbonyl)-3-ethylazetidin-3-ol
• EN300-7437212
• AKOS015295274
• 1479122-60-5
• (6-chloropyridin-3-yl)-(3-ethyl-3-hydroxyazetidin-1-yl)methanone
• Z1268665376
• (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone

• Inchi： 1S/C11H13ClN2O2/c1-2-11(16)6-14(7-11)10(15)8-3-4-9(12)13-5-8/h3-5,16H,2,6-7H2,1H3
• InChI Key： ANMCDODNAXAQLW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)N=C1)(N1CC(CC)(O)C1)=O

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 423.1±45.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone

Research Briefing on (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone (CAS: 1479122-60-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone (CAS: 1479122-60-5), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities.

Recent studies have focused on the synthesis and optimization of (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a lead molecule in drug discovery.

Pharmacological investigations have revealed that (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone exhibits promising activity against specific biological targets, including enzymes and receptors implicated in various disease pathways. Preliminary in vitro and in vivo studies suggest that the compound may have applications in treating neurological disorders and inflammatory conditions, although further research is needed to validate these findings.

In addition to its therapeutic potential, the compound's mechanism of action has been a subject of intense scrutiny. Researchers have employed computational modeling and molecular docking studies to predict its interactions with target proteins, providing valuable insights into its binding affinity and selectivity. These studies have laid the groundwork for future structure-activity relationship (SAR) analyses and the development of derivatives with enhanced efficacy.

The safety and toxicity profile of (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone have also been evaluated in recent preclinical trials. Results indicate that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, comprehensive toxicological assessments are still required to ensure its suitability for clinical development.

In conclusion, (6-Chloro-3-pyridinyl)(3-ethyl-3-hydroxy-1-azetidinyl)methanone represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a potential lead compound for the development of novel therapeutics. Continued research efforts will be essential to fully unlock its therapeutic potential and address any remaining challenges in its development.